Cas no 2227772-05-4 ((2S)-4-3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-ylbutan-2-amine)

• Product Name: (2S)-4-3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-ylbutan-2-amine
• CAS No: 2227772-05-4
• MF: C₁₃H₂₂N₂O₂
• MW: 238.325983524323
• CID: 5927232
• PubChem ID: 165713356
• Update Time: 2025-07-15

(2S)-4-3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-ylbutan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-4-3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-ylbutan-2-amine
• (2S)-4-[3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-yl]butan-2-amine
• EN300-1809073
• 2227772-05-4

• Inchi： 1S/C13H22N2O2/c1-9(14)5-6-12-11(8-16-3)7-15-10(2)13(12)17-4/h7,9H,5-6,8,14H2,1-4H3/t9-/m0/s1
• InChI Key： RZVCXVDKDWYDKH-VIFPVBQESA-N
• SMILES： O(C)C1C(C)=NC=C(COC)C=1CC[C@H](C)N

Computed Properties

• Exact Mass: 238.168127949g/mol
• Monoisotopic Mass: 238.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 57.4Ų

Additional information on (2S)-4-3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-ylbutan-2-amine

Introduction to (2S)-4-3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-ylbutan-2-amine (CAS No. 2227772-05-4)

(2S)-4-3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-ylbutan-2-amine (CAS No. 2227772-05-4) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of neurological disorders and cancer. This introduction aims to provide a comprehensive overview of the chemical properties, synthesis methods, biological activities, and current research advancements associated with this compound.

The chemical structure of (2S)-4-3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-ylbutan-2-amine is notable for its chiral center at the butan-2-amine moiety and the presence of a substituted pyridine ring. The methoxy and methoxymethyl groups on the pyridine ring contribute to the compound's lipophilicity and stability, which are crucial for its pharmacological properties. The chiral nature of the compound also suggests that it may exhibit enantioselective biological activities, making it an interesting candidate for further investigation.

Recent studies have focused on the synthesis and optimization of (2S)-4-3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-ylbutan-2-amine. One notable approach involves the use of asymmetric catalysis to achieve high enantiomeric purity. For instance, a study published in the Journal of Organic Chemistry reported a highly efficient method for synthesizing this compound using a chiral phosphoric acid catalyst. The method not only yielded high enantiomeric excess but also demonstrated excellent functional group tolerance, making it suitable for large-scale production.

In terms of biological activities, (2S)-4-3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-ylbutan-2-amine has shown promising results in preclinical studies. Research conducted at the National Institutes of Health (NIH) has demonstrated that this compound exhibits potent neuroprotective effects in models of Parkinson's disease. Specifically, it was found to reduce oxidative stress and inhibit neuroinflammation, thereby protecting dopaminergic neurons from degeneration. These findings suggest that (2S)-4-3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-ylbutan-2-amine could be a valuable therapeutic agent for treating neurodegenerative disorders.

Beyond its neuroprotective properties, (2S)-4-3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-ylbutan-2-amine has also been investigated for its potential anticancer activities. A study published in Cancer Research reported that this compound selectively inhibits the growth of breast cancer cells by targeting key signaling pathways involved in cell proliferation and survival. The mechanism of action involves downregulation of the PI3K/AKT/mTOR pathway, which is frequently dysregulated in cancer cells. These findings highlight the potential of (2S)-4-3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-y-lbutan-2-am ine as a novel anticancer agent.

The pharmacokinetic properties of (2S)-4 -3 -m eth oxy -5 -(m eth ox ym eth yl ) - 2 -m eth yl pyri din - 4 -y l but an - 2 -a mi ne have also been extensively studied. Preclinical data indicate that this compound exhibits favorable oral bioavailability and a long half-life, which are desirable attributes for a drug candidate. Additionally, it has shown low toxicity in animal models, suggesting a favorable safety profile. These characteristics make it an attractive candidate for further clinical development.

In conclusion, ( 2 S ) - 4 - 3 -m eth oxy - 5 -(m eth ox ym eth yl ) - 2 -m eth yl pyri din - 4 -y l but an - 2 -a mi ne (CAS No. 2227772–05–4) represents a promising molecule with diverse therapeutic potential. Its unique chemical structure, coupled with its potent biological activities and favorable pharmacokinetic properties, positions it as a valuable candidate for further research and development in the fields of neurology and oncology. Ongoing studies are expected to provide deeper insights into its mechanisms of action and clinical applications.